Cas no 2097862-20-7 (3-chloro-N-[(6-cyclopropylpyridin-3-yl)methyl]-2-methylbenzene-1-sulfonamide)

• Product Name: 3-chloro-N-[(6-cyclopropylpyridin-3-yl)methyl]-2-methylbenzene-1-sulfonamide
• CAS No: 2097862-20-7
• MF: C₁₆H₁₇ClN₂O₂S
• MW: 336.836381673813
• CID: 5467689
• Update Time: 2025-08-05

3-chloro-N-[(6-cyclopropylpyridin-3-yl)methyl]-2-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-[(6-cyclopropylpyridin-3-yl)methyl]-2-methylbenzene-1-sulfonamide
• 3-chloro-N-[(6-cyclopropylpyridin-3-yl)methyl]-2-methylbenzenesulfonamide

• Inchi： 1S/C16H17ClN2O2S/c1-11-14(17)3-2-4-16(11)22(20,21)19-10-12-5-8-15(18-9-12)13-6-7-13/h2-5,8-9,13,19H,6-7,10H2,1H3
• InChI Key： YXGHZAAZSMJWDA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)S(NCC1=CN=C(C=C1)C1CC1)(=O)=O

Computed Properties

• Exact Mass: 336.0699267 g/mol
• Monoisotopic Mass: 336.0699267 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 336.8
• XLogP3: 2.9
• Topological Polar Surface Area: 67.4

Additional information on 3-chloro-N-[(6-cyclopropylpyridin-3-yl)methyl]-2-methylbenzene-1-sulfonamide

Introduction to 3-chloro-N-[(6-cyclopropylpyridin-3-yl)methyl]-2-methylbenzene-1-sulfonamide (CAS No. 2097862-20-7) and Its Emerging Applications in Chemical Biology

3-chloro-N-[(6-cyclopropylpyridin-3-yl)methyl]-2-methylbenzene-1-sulfonamide, identified by the CAS number 2097862-20-7, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and promising biological activities. This sulfonamide derivative combines a benzene ring substituted with chloro and methyl groups, linked to a pyridine moiety containing a cyclopropyl group. Such structural motifs are frequently explored in medicinal chemistry for their potential interactions with biological targets, particularly enzymes and receptors.

The compound’s molecular framework, characterized by its aromatic and heterocyclic components, positions it as a candidate for further investigation in drug discovery pipelines. The presence of a chloro substituent on the benzene ring enhances its reactivity, making it a versatile scaffold for chemical modifications. Additionally, the 6-cyclopropylpyridin-3-yl moiety introduces steric hindrance and electronic properties that can modulate binding affinity to biological targets. These features make the compound an intriguing subject for both academic research and industrial applications.

In recent years, sulfonamide derivatives have been extensively studied for their therapeutic potential across various diseases, including cancer, inflammation, and infectious disorders. The sulfonamide functional group (-SO₂NH₂) is well-known for its ability to form hydrogen bonds, which facilitates strong interactions with biological macromolecules. The specific arrangement of substituents in 3-chloro-N-[(6-cyclopropylpyridin-3-yl)methyl]-2-methylbenzene-1-sulfonamide may contribute to its selectivity toward certain enzymes or receptors, which is a critical factor in developing novel therapeutics.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to rapidly evaluate the biological activity of compounds like 3-chloro-N-[(6-cyclopropylpyridin-3-yl)methyl]-2-methylbenzene-1-sulfonamide. These methodologies allow for the identification of lead compounds with high potency and low toxicity. Preliminary studies suggest that this compound exhibits inhibitory activity against certain kinases and other enzymes implicated in disease pathways. Such findings underscore its potential as a starting point for developing novel small-molecule inhibitors.

The 6-cyclopropylpyridin-3-yl group in the molecule is particularly noteworthy, as cyclopropyl-substituted pyridines have been reported to enhance binding affinity and metabolic stability in drug candidates. This structural feature may contribute to the compound’s pharmacokinetic profile, making it a favorable candidate for further optimization. Additionally, the methyl group at the 2-position of the benzene ring adds another layer of conformational flexibility, which can be exploited to fine-tune interactions with biological targets.

Current research in chemical biology emphasizes the importance of structure-based drug design, where the three-dimensional structure of biological targets is leveraged to design molecules with optimal binding properties. The scaffold of 3-chloro-N-[(6-cyclopropylpyridin-3-yl)methyl]-2-methylbenzene-1-sulfonamide aligns well with this approach, as it provides multiple sites for interaction with proteins or nucleic acids. This versatility makes it an attractive candidate for further exploration in fragment-based drug discovery or library screening campaigns.

The synthesis of 3-chloro-N-[(6-cyclopropylpyridin-3-yl)methyl]-2-methylbenzene-1-sulfonamide involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex molecules. Key steps include Suzuki-Miyaura cross-coupling reactions for forming the pyridine-pyridine bond, followed by sulfonation and nucleophilic substitution reactions to introduce the sulfonamide moiety. These synthetic strategies are representative of modern organic synthesis techniques that enable access to structurally diverse compounds.

In conclusion, 3-chloro-N-[(6-cyclopropylpyridin-3-yl)methyl]-2-methylbenzene-1-sulfonamide (CAS No. 2097862-20-7) represents a promising candidate for further investigation in chemical biology and drug discovery. Its unique structural features, including the chloro, methyl, and 6-cyclopropylpyridin-3-yl substituents, make it a versatile scaffold for designing molecules with tailored biological activities. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this one will play a crucial role in advancing our understanding of disease mechanisms and developing effective treatments.